Cas no 841202-48-0 (4-(piperidin-4-yl)morpholin-3-one)

• Product Name: 4-(piperidin-4-yl)morpholin-3-one
• CAS No: 841202-48-0
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD17214726
• CID: 1820277
• PubChem ID: 53255666
• Update Time: 2025-10-10

4-(piperidin-4-yl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 4-(4-piperidinyl)-
• 4-(4-piperidinyl)-3-Morpholinone
• 4-(piperidin-4-yl)morpholin-3-one
• 841202-48-0
• F80478
• SCHEMBL1976258
• 4-piperidin-4-ylmorpholin-3-one
• OHGXCDDZOLFNMD-UHFFFAOYSA-N
• EN300-2655126
• 4-piperidin-4-yl-morpholin-3-one
• 4-(3-morpholinon-4-yl)piperidine
• DA-22461

• MDL： MFCD17214726
• Inchi： 1S/C9H16N2O2/c12-9-7-13-6-5-11(9)8-1-3-10-4-2-8/h8,10H,1-7H2
• InChI Key： OHGXCDDZOLFNMD-UHFFFAOYSA-N
• SMILES： O1CC(N(CC1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(piperidin-4-yl)morpholin-3-one

Recent Advances in the Study of 4-(piperidin-4-yl)morpholin-3-one (CAS: 841202-48-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(piperidin-4-yl)morpholin-3-one (CAS: 841202-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, which combines a piperidine ring with a morpholinone moiety, has been identified as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have explored its synthesis, biological activity, and potential applications in treating various diseases, including cancer and neurological disorders.

A key area of research has focused on the synthesis and optimization of 4-(piperidin-4-yl)morpholin-3-one derivatives. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, making the compound more accessible for further pharmacological evaluation. The study also highlighted the compound's ability to act as a versatile intermediate for the development of structurally diverse analogs, which could lead to the discovery of new bioactive molecules with enhanced efficacy and reduced toxicity.

In terms of biological activity, recent investigations have demonstrated that 4-(piperidin-4-yl)morpholin-3-one exhibits potent inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound showed nanomolar activity against PI3K and mTOR, two critical targets in oncology. These findings suggest that 4-(piperidin-4-yl)morpholin-3-one could serve as a lead compound for the development of next-generation kinase inhibitors with improved selectivity and pharmacokinetic profiles.

Beyond oncology, researchers have also explored the compound's potential in neurodegenerative diseases. A preprint article from early 2024 described its ability to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The study utilized in vitro and in vivo models to demonstrate neuroprotective effects, paving the way for further preclinical development. These results underscore the compound's versatility and its potential to address unmet medical needs across multiple therapeutic areas.

In conclusion, 4-(piperidin-4-yl)morpholin-3-one (CAS: 841202-48-0) represents a promising scaffold in drug discovery, with recent advances highlighting its synthetic accessibility, diverse biological activities, and therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its derivatives for clinical translation. As the field progresses, this compound may emerge as a cornerstone in the development of novel treatments for cancer, neurological disorders, and other diseases.